Cas no 496848-58-9 (4-acetyl-3-methylbenzonitrile)

4-acetyl-3-methylbenzonitrile structure

4-acetyl-3-methylbenzonitrile structure

Product Name:4-acetyl-3-methylbenzonitrile

CAS No:496848-58-9

MF:C₁₀H₉NO

MW:159.184562444687

MDL:MFCD11044851

CID:839210

PubChem ID:11389543

Update Time:2026-04-29

4-acetyl-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-acetyl-3-methyl- (9CI)
- 4-Acetyl-3-methylbenzonitrile
- 4-acetyl-3-methylbenzonitrile
- MDL： MFCD11044851

4-acetyl-3-methylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB304753-1 g	4-Acetyl-3-methylbenzonitrile; .	496848-58-9		1g	€447.90	2023-04-26
eNovation Chemicals LLC	Y1256655-1g	Benzonitrile, 4-acetyl-3-methyl- (9CI)	496848-58-9	99% (GC)	1g	$495	2024-06-06
eNovation Chemicals LLC	Y1256655-5g	Benzonitrile, 4-acetyl-3-methyl- (9CI)	496848-58-9	99% (GC)	5g	$1890	2024-06-06
Enamine	EN300-226593-0.05g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	0.05g	$245.0	2024-06-20
Enamine	EN300-226593-0.1g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	0.1g	$366.0	2024-06-20
Enamine	EN300-226593-0.25g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	0.25g	$524.0	2024-06-20
Enamine	EN300-226593-0.5g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	0.5g	$824.0	2024-06-20
Enamine	EN300-226593-1.0g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	1.0g	$1057.0	2024-06-20
Enamine	EN300-226593-2.5g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	2.5g	$2071.0	2024-06-20
Enamine	EN300-226593-5.0g	4-acetyl-3-methylbenzonitrile	496848-58-9	95%	5.0g	$3065.0	2024-06-20

4-acetyl-3-methylbenzonitrile Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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